1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 2-oxo-1-prop-2-enyl-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H11F3N2O/c1-2-6-21-10-13(7-12(9-20)15(21)22)11-4-3-5-14(8-11)16(17,18)19/h2-5,7-8,10H,1,6H2
• InChI Key: KKYSQNYKQHCQME-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C(C=C(C1=O)C#N)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile is a novel pyridine-based compound with a range of potential applications in the scientific research field. It is a relatively new compound, first synthesized in 2018, and is of interest due to its unique structure and potential applications in the field of medicinal chemistry.

Scientific Research Applications

Alkyne Coupling Reactions

One significant application involves the use of iron(II) complexes in alkyne coupling reactions, where a specific (allyl)carbene complex is formed from the head-to-tail coupling of two alkynes. This process facilitates the highly chemo- and regioselective formation of π-arene and -pyridine complexes, highlighting the utility of this compound in synthesizing complex organic structures (Ferré, Toupet, & Guerchais, 2002).

Structural and Optical Characteristics of Pyridine Derivatives

Research on pyridine derivatives, including those similar in structure to 1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile, has revealed their potential in various applications due to their thermal, structural, optical, and electronic properties. These compounds have been explored for their use in electronic devices, demonstrating the importance of such derivatives in materials science and engineering (Zedan, El-Taweel, & El-Menyawy, 2020).

Synthesis and Reactivity of Pyridine Derivatives

Another study focused on the synthesis of new series of pyridine and fused pyridine derivatives, showcasing the versatility of reactions involving compounds like this compound. These synthetic pathways lead to various bioactive molecules, indicating the compound's significance in medicinal chemistry and drug development (Al-Issa, 2012).

Catalytic Oxidation and Synthesis Processes

Research also delves into the catalytic oxidation of primary benzylic alcohols to benzaldehydes using polymeric reagents, demonstrating the compound's utility in selective oxidation reactions. This highlights its role in developing more efficient and selective catalytic processes in organic synthesis (Pourali, Tabaean, & Nazifi, 2012).